Cas no 1894945-85-7 (3-(1H-Imidazol-2-yl)benzoic acid hydrochloride)
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride
-
- Inchi: 1S/C10H8N2O2.ClH/c13-10(14)8-3-1-2-7(6-8)9-11-4-5-12-9;/h1-6H,(H,11,12)(H,13,14);1H
- InChI Key: GCZKLUIJZMEWSJ-UHFFFAOYSA-N
- SMILES: Cl.OC(C1=CC=CC(=C1)C1=NC=CN1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 220
- Topological Polar Surface Area: 66
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM330115-1g |
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride |
1894945-85-7 | 95%+ | 1g |
$1048 | 2021-06-16 | |
| Alichem | A069005307-5g |
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride |
1894945-85-7 | 95% | 5g |
$1374.84 | 2023-09-02 | |
| Alichem | A069005307-10g |
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride |
1894945-85-7 | 95% | 10g |
$2063.60 | 2023-09-02 | |
| Alichem | A069005307-25g |
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride |
1894945-85-7 | 95% | 25g |
$3383.50 | 2023-09-02 | |
| Chemenu | CM330115-1g |
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride |
1894945-85-7 | 95%+ | 1g |
$744 | 2023-01-19 |
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride
Research Update on 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride (CAS: 1894945-85-7) in Chemical Biology and Pharmaceutical Applications
3-(1H-Imidazol-2-yl)benzoic acid hydrochloride (CAS: 1894945-85-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its imidazole and benzoic acid moieties, exhibits versatile pharmacological properties, making it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and receptor modulation.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The research team synthesized a series of analogs, including 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride, and evaluated their inhibitory activity against HDAC isoforms. The results demonstrated potent inhibition of HDAC6 (IC50 = 12 nM) with high selectivity over other isoforms, suggesting its potential as a therapeutic agent for multiple myeloma and other malignancies.
In another recent investigation, researchers examined the compound's application in modulating G-protein-coupled receptors (GPCRs). A 2024 preprint in BioRxiv reported that 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride acts as an allosteric modulator of the adenosine A2A receptor, enhancing receptor signaling in a concentration-dependent manner. This finding opens new avenues for developing novel therapeutics for Parkinson's disease and inflammatory disorders, where A2A receptor modulation is clinically relevant.
The synthetic accessibility of 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride has also been a focus of recent research. A 2023 patent (WO2023187567) disclosed an improved synthetic route with a 78% overall yield, utilizing a one-pot condensation of 3-aminobenzoic acid with glyoxal and ammonium chloride, followed by hydrochloride salt formation. This optimized method addresses previous challenges in scalability and purity, facilitating its broader application in medicinal chemistry campaigns.
Pharmacokinetic studies of this compound have revealed favorable properties, including moderate plasma protein binding (62-68%) and good blood-brain barrier permeability in rodent models. However, recent metabolite identification studies have identified rapid glucuronidation as a potential limitation, prompting ongoing structure-activity relationship (SAR) studies to improve metabolic stability while maintaining target engagement.
Emerging applications in chemical biology include its use as a versatile scaffold for developing fluorescent probes. A 2024 publication in ACS Chemical Biology described the design of a turn-on fluorescent sensor for zinc ions by incorporating 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride into a BODIPY fluorophore framework. This probe demonstrated high selectivity for Zn2+ over other biologically relevant metal ions, with a 35-fold fluorescence enhancement upon binding.
In conclusion, 3-(1H-Imidazol-2-yl)benzoic acid hydrochloride (1894945-85-7) represents a multifunctional chemical entity with expanding applications in drug discovery and chemical biology. Recent advances in its target engagement profile, synthetic accessibility, and probe development underscore its growing importance in pharmaceutical research. Future directions likely include further optimization of its pharmacokinetic properties and exploration of additional biological targets through fragment-based drug design approaches.
1894945-85-7 (3-(1H-Imidazol-2-yl)benzoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)